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Compound of Interest

Compound Name: Adipic acid-13C6

Cat. No.: B571474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information and best practices for the safe

storage, handling, and stability assessment of Adipic acid-¹³C₆. Adipic acid-¹³C₆ is a stable,

non-radioactive, isotopically labeled compound used as an internal standard in quantitative

analyses such as mass spectrometry and NMR, as well as in metabolic flux analysis. Proper

management of this valuable reagent is critical to ensure its chemical purity, isotopic integrity,

and the safety of laboratory personnel.

Storage and Stability
Adipic acid-¹³C₆ is a stable solid under recommended storage conditions.[1][2] The primary

factors that can affect its stability are moisture, excessive heat, and incompatible materials.

Recommended Storage Conditions
To ensure the long-term stability and integrity of Adipic acid-¹³C₆, it is recommended to store it

in a cool, dry, and well-ventilated area.[3] The following table summarizes the key storage

parameters.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b571474?utm_src=pdf-interest
https://pubs.acs.org/doi/10.1016/j.jchas.2016.05.005
https://isotope.com/product/attachment/DLM-2632-1/SDS%20-%20DLM-2632.pdf
https://hansonchemicals.com/products/adipic-acid/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b571474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommendation Source(s)

Temperature
Room temperature, not to

exceed 30°C.
[3]

Humidity

Store in a dry environment.

Adipic acid is not considered to

be hygroscopic.

[1]

Light Store away from direct light.

Container
Keep in a tightly sealed,

original container.
[3]

Atmosphere
No special atmosphere is

generally required.

Shelf Life
2 years when stored properly

in sealed packaging.
[3]

Incompatible Materials and Conditions to Avoid
To prevent degradation or hazardous reactions, avoid storing Adipic acid-¹³C₆ with the

following:

Strong Oxidizing Agents: Can cause a violent reaction.

Strong Bases/Alkalis: Can lead to a reaction.

Ammonia: Substance to be avoided.

Heat and Ignition Sources: Adipic acid is a combustible solid and dust may form explosive

mixtures with air.[4]

Safe Handling and Personal Protective Equipment
(PPE)
Adherence to proper handling procedures is essential to minimize exposure and ensure a safe

laboratory environment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://hansonchemicals.com/products/adipic-acid/
https://pubs.acs.org/doi/10.1016/j.jchas.2016.05.005
https://hansonchemicals.com/products/adipic-acid/
https://hansonchemicals.com/products/adipic-acid/
https://www.echemi.com/products/pd20150901270-adipic-acid.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b571474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
The following PPE should be worn when handling Adipic acid-¹³C₆:

PPE Specification Source(s)

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Body Protection Laboratory coat.

Respiratory Protection

Not required under normal

conditions of use with

adequate ventilation. If dust is

generated, a NIOSH-approved

respirator for dusts should be

used.

Handling Procedures
General Handling: Avoid contact with skin, eyes, and clothing. Avoid generating dust. Use in

a well-ventilated area or in a chemical fume hood.

Dispensing: When weighing and dispensing, do so in a designated area, such as a weighing

hood or a fume hood, to minimize dust inhalation.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in areas where

the compound is handled or stored.

Disposal
Dispose of Adipic acid-¹³C₆ and any contaminated materials in accordance with local, state,

and federal regulations. As a non-radioactive, isotopically labeled compound, it does not

typically require special disposal procedures beyond those for the unlabeled chemical.
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However, it is crucial to consult your institution's environmental health and safety (EHS) office

for specific guidance.

Experimental Protocols for Quality Assessment
Regularly assessing the chemical purity and isotopic enrichment of Adipic acid-¹³C₆ is crucial,

especially for long-term studies or when using it as a quantitative standard. The following are

representative analytical methods that can be adapted for this purpose.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
This method is suitable for determining the chemical purity of Adipic acid-¹³C₆ and detecting

any degradation products.

Parameter Specification

Column
C18 reverse-phase column (e.g., 4.6 mm x 250

mm, 5 µm particle size)

Mobile Phase

Isocratic elution with a mixture of aqueous buffer

and organic solvent. For example, 95:5 (v/v) 25

mM potassium phosphate buffer (pH 2.5) and

acetonitrile.

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 30°C

Detection UV at 210 nm

Sample Preparation

Accurately weigh and dissolve a sample of

Adipic acid-¹³C₆ in the mobile phase to a known

concentration (e.g., 1 mg/mL).

Gas Chromatography-Mass Spectrometry (GC-MS) for
Purity and Isotopic Enrichment

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b571474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GC-MS can be used to assess both the chemical purity and the isotopic enrichment of Adipic

acid-¹³C₆. Derivatization is typically required to increase the volatility of the dicarboxylic acid.

Parameter Specification

Derivatization

Esterification with a suitable agent (e.g., BF₃ in

methanol or diazomethane) to form the dimethyl

ester of adipic acid.

GC Column

A non-polar or medium-polarity capillary column

(e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film

thickness).

Carrier Gas Helium at a constant flow rate of 1 mL/min.

Injection Mode Splitless injection.

Temperature Program

Initial temperature of 80°C, hold for 2 minutes,

then ramp to 250°C at 10°C/min, and hold for 5

minutes.

MS Ionization Electron Ionization (EI) at 70 eV.

MS Detection

Full scan mode to identify impurities and

selected ion monitoring (SIM) to determine

isotopic enrichment by comparing the ion

signals of the labeled and unlabeled fragments.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Integrity and Isotopic Enrichment
¹³C NMR is a direct method to confirm the positions and extent of isotopic labeling.
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Parameter Specification

Solvent Deuterated solvent such as DMSO-d₆ or D₂O.

Spectrometer
A high-field NMR spectrometer (e.g., 400 MHz

or higher).

Experiment Standard ¹³C NMR with proton decoupling.

Expected Chemical Shifts

The ¹³C spectrum of Adipic acid-¹³C₆ will show

enhanced signals at approximately 174 ppm

(carboxyl carbons) and between 24-34 ppm

(methylene carbons) compared to the natural

abundance spectrum.

Logical Workflow for Storage and Handling
The following diagram illustrates the key steps for the safe and effective management of Adipic

acid-¹³C₆ in a research environment.
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Workflow for Adipic Acid-¹³C₆ Management
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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